Cas no 1019625-49-0 (1-4-(Aminomethyl)phenylpiperidine-3-carboxamide)

• Product Name: 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide
• CAS No: 1019625-49-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5055639
• Update Time: 2025-06-11

1-4-(Aminomethyl)phenylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)phenyl]piperidine-3-carboxamide
• Z752370836
• 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide

• Inchi： 1S/C13H19N3O/c14-8-10-3-5-12(6-4-10)16-7-1-2-11(9-16)13(15)17/h3-6,11H,1-2,7-9,14H2,(H2,15,17)
• InChI Key： YTLTVQZZOODNAT-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=CC(CN)=CC=2)CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.3
• Topological Polar Surface Area: 72.4

Additional information on 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide

Professional Introduction to Compound with CAS No. 1019625-49-0 and Product Name: 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide

The compound identified by the CAS number 1019625-49-0 and the product name 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide represents a significant area of interest in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of extensive research and development. The structural framework of this molecule, featuring a phenyl ring substituted with an aminomethyl group and connected to a piperidine core via a carboxamide linkage, suggests potential interactions with biological targets relevant to various therapeutic applications.

Recent advancements in the study of 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide have highlighted its potential as a scaffold for developing novel pharmaceutical agents. The presence of the piperidine moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The amine and carboxamide functional groups provide opportunities for further derivatization, allowing researchers to modulate the compound's solubility, bioavailability, and binding affinity to specific receptors or enzymes.

In the context of modern drug discovery, the synthesis and characterization of 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide have been facilitated by advanced synthetic methodologies. Techniques such as multi-step organic synthesis, including nucleophilic substitution reactions and cyclization processes, have enabled the efficient preparation of this compound in laboratory settings. Additionally, computational modeling and molecular docking studies have been employed to predict the compound's interactions with biological targets, providing valuable insights into its potential pharmacological activity.

One of the most compelling aspects of 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide is its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in generating derivatives that exhibit enhanced pharmacological properties. For instance, modifications at the phenyl ring or the piperidine core can lead to compounds with improved selectivity or reduced side effects. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The pharmaceutical industry has shown particular interest in compounds with structural similarities to 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide due to their potential therapeutic applications. The compound's ability to interact with various biological targets makes it a versatile scaffold for drug development. For example, studies have suggested that derivatives of this molecule may have utility in treating neurological disorders by modulating neurotransmitter systems. Furthermore, its structural features could make it a candidate for developing treatments against inflammatory diseases or cancer.

From a chemical biology perspective, 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide offers an intriguing model for understanding molecular recognition processes. The compound's interaction with biological targets can be studied at a molecular level using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the compound's binding mode and affinity to biological receptors, which is crucial for optimizing its pharmacological properties.

The synthetic pathways used to produce 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide also contribute to its significance in medicinal chemistry. The development of efficient synthetic routes not only facilitates large-scale production but also allows for rapid exploration of structural analogs. This flexibility is essential for identifying compounds with improved pharmacological profiles through structure-activity relationship (SAR) studies.

In conclusion, 1-4-(Aminomethyl)phenylpiperidine-3-carboxamide, identified by CAS number 1019625-49-0, represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and potential pharmacological applications make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new insights into its properties and interactions, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.